N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide

• IUPAC Name: N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide
• InChI: InChI=1S/C18H20F2N2O2/c19-14-6-7-16(20)17(11-14)22-18(24)8-9-21-12-15(23)10-13-4-2-1-3-5-13/h1-7,11,15,21,23H,8-10,12H2,(H,22,24)
• InChI Key: JQCYCJDNWXJAHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CNCCC(=O)NC2=C(C=CC(=C2)F)F)O
• Molecular Formula: C18H20F2N2O2
• Molecular Weight: 334.4 g/mol

Description

N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of selective androgen receptor modulators (SARMs), which are compounds that selectively target and activate androgen receptors in the body.

Scientific Research Applications

N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, osteoporosis, and muscle wasting. In cancer research, N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has been shown to inhibit the growth of prostate cancer cells by selectively targeting and activating androgen receptors. In osteoporosis research, N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has been shown to increase bone density and strength in animal models. In muscle wasting research, N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has been shown to increase muscle mass and strength in animal models.

Mechanism of Action

N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide selectively targets and activates androgen receptors in the body. Androgen receptors are proteins that are involved in the regulation of a variety of physiological processes, including the development and maintenance of male sexual characteristics, bone density, and muscle mass. By selectively targeting and activating androgen receptors, N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide can modulate these physiological processes in a targeted and specific manner.
Biochemical and Physiological Effects:
N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has been shown to have a variety of biochemical and physiological effects in animal models. These effects include increased bone density and strength, increased muscle mass and strength, and inhibition of prostate cancer cell growth. N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide has several advantages for use in lab experiments. It is highly selective and specific in its targeting of androgen receptors, making it a valuable tool for studying the role of androgen receptors in physiological processes. It also has a favorable safety profile, making it suitable for use in animal studies. However, N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide is a relatively new compound, and its long-term effects and potential side effects are not yet fully understood. Additionally, the synthesis of N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide can be complex and time-consuming, which may limit its widespread use in scientific research.

Future Directions

There are several potential future directions for research on N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide. One area of interest is the potential use of N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide in the treatment of osteoporosis and muscle wasting in humans. Another area of interest is the potential use of N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide in combination with other compounds for the treatment of prostate cancer. Additionally, further research is needed to fully understand the long-term effects and potential side effects of N-(2,5-difluorophenyl)-3-[(2-hydroxy-3-phenylpropyl)amino]propanamide, as well as its potential applications in other areas of scientific research.